Cas no 1781171-55-8 ((6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methanol)

• Product Name: (6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methanol
• CAS No: 1781171-55-8
• MF: C₇H₆ClN₃O
• MW: 183.595039844513
• MDL: MFCD34468089
• CID: 5103018
• Update Time: 2026-03-03

(6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-Chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)-methanol
• (6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methanol

• MDL： MFCD34468089
• Inchi： 1S/C7H6ClN3O/c8-5-1-2-6-9-10-7(4-12)11(6)3-5/h1-3,12H,4H2
• InChI Key： XYNYILIJXDTACH-UHFFFAOYSA-N
• SMILES： C12=NN=C(CO)N1C=C(Cl)C=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on (6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methanol

Chemical Profile of (6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methanol (CAS No. 1781171-55-8)

(6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methanol, CAS No. 1781171-55-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyridine class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications. The presence of a chloro substituent and a hydroxymethyl group at the 3-position of the triazolopyridine core enhances its chemical reactivity and functional versatility, making it a valuable intermediate in the synthesis of biologically active molecules.

The< strong>1,2,4-triazolo[4,3-a]pyridine scaffold is a privileged structure in drug discovery due to its ability to interact with various biological targets. Research has demonstrated that derivatives of this scaffold exhibit a wide range of pharmacological properties, including antimicrobial, antiviral, anti-inflammatory, and anticancer effects. The specific arrangement of atoms in this heterocycle allows for selective binding to biological macromolecules, which is crucial for developing targeted therapies.

In recent years, there has been a surge in interest regarding the development of novel antimicrobial agents due to the increasing prevalence of drug-resistant pathogens. The< strong>CAS No. 1781171-55-8 compound has been investigated for its potential as an antimicrobial agent. Studies have shown that certain derivatives of triazolopyridine exhibit potent activity against Gram-positive and Gram-negative bacteria, as well as fungi. The chloro substituent in the molecule is believed to play a critical role in enhancing the antimicrobial efficacy by improving binding affinity to bacterial enzymes and cell wall components.

Moreover, the hydroxymethyl group at the 3-position of the triazolopyridine ring provides a site for further functionalization, enabling the synthesis of more complex derivatives with enhanced pharmacological properties. This flexibility has made (6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methanol a valuable building block in medicinal chemistry. Researchers have utilized this compound to develop novel inhibitors targeting various enzymes involved in bacterial metabolism and pathogenesis.

The synthesis of (6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chlorination step is particularly critical as it introduces the chloro substituent necessary for biological activity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazolopyridine core with high efficiency and selectivity.

Recent advances in computational chemistry have also contributed to the optimization of synthetic routes for this compound. Molecular modeling studies have helped researchers understand the structural features that contribute to its biological activity. These insights have guided the design of new derivatives with improved potency and selectivity. The integration of experimental data with computational predictions has been instrumental in accelerating the discovery process.

The pharmacological evaluation of (6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methanol has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in bacterial biofilm formation and metabolic pathways essential for bacterial survival. These findings suggest that this compound may be effective against multidrug-resistant strains of bacteria.

In addition to its antimicrobial properties, (6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methanol has shown potential in other therapeutic areas. Preliminary studies have indicated that it may exhibit anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory signaling pathways. The ability to target multiple biological pathways makes this compound an attractive candidate for developing dual-action therapeutics.

The development of novel drug candidates often involves extensive structural optimization to improve pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The hydroxymethyl group at the 3-position provides a handle for further modifications aimed at enhancing these properties. For instance, etherification or esterification reactions can be employed to improve solubility while maintaining biological activity.

The growing interest in< strong>biocidal agents has also spurred research into derivatives of triazolopyridine with enhanced biocidal properties. These compounds are being explored for applications in disinfectants and antiseptics due to their ability to kill or inhibit microbial growth effectively. The chloro substituent is particularly important in this context as it enhances interactions with microbial cell membranes and disrupts essential cellular processes.

Future research directions may focus on exploring new synthetic methodologies for (6-chloro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methanol and its derivatives using green chemistry principles. This approach aims to minimize environmental impact while maximizing efficiency and yield. Additionally, innovative delivery systems such as nanoparticles or liposomes may be investigated to enhance therapeutic efficacy.

The integration of artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are designed and evaluated. AI-driven platforms can predict biological activity based on structural features with high accuracy, significantly reducing the time required for hit identification and lead optimization. The use of AI tools in conjunction with traditional experimental methods has accelerated the development pipeline for novel therapeutics.

In conclusion,(CAS No. 1781171-55-8) represents a promising candidate for further development in pharmaceutical research due to its unique structural features and diverse biological activities.< strong>(6-chloro-[1...2,a]pyridin-3-yl)methanol holds significant potential as an antimicrobial agent and may also find applications in other therapeutic areas such as anti-inflammation.< strong>The ongoing research efforts aimed at optimizing its synthesis,< strong>pharmacological profile,< strong>and delivery systems are expected to yield novel derivatives with enhanced therapeutic benefits.